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Compound of Interest

Compound Name: N-Nitroso-Acebutolol-d7

Cat. No.: B12405714

Technical Guide: N-Nitroso-Acebutolol-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data, handling
procedures, and applications of N-Nitroso-Acebutolol-d7. The information is compiled for
professionals in research and drug development who may work with this compound.

N-Nitroso-Acebutolol-d7 is the deuterated form of N-Nitroso-Acebutolol, a nitrosamine
impurity of the beta-blocker drug, Acebutolol. As a stable isotope-labeled compound, it serves
as a critical internal standard for the accurate quantification of N-Nitroso-Acebutolol in
pharmaceutical products.[1][2] Its use is essential for analytical method development,
validation, and quality control to ensure the safety and compliance of Acebutolol formulations.

[1]

Quantitative Data

The following table summarizes the key quantitative and identifying information for N-Nitroso-
Acebutolol-d7.
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Property Value

Source(s)

N-(3-Acetyl-4-(2-hydroxy-3-

) (nitroso(propan-2-yl-
Chemical Name
d7)amino)propoxy)phenyl)buty

[1](3]

ramide
Molecular Formula C18H20D7N30s [1][2][3]14]
Molecular Weight 372.5 g/mol [1112]131[4]
CAS Number Not Available (NA) [1112113114]
Appearance Not Available (NA) [1]
LD50/LC50 >10,000 mg/kg [1]
Storage Temperature 2-8°C (refrigerator) [2]

Material Safety Data Sheet (MSDS) Summary

This section provides a summary of the key safety information for N-Nitroso-Acebutolol-d7,

based on available Material Safety Data Sheets.

Hazards Identification

According to the available MSDS, N-Nitroso-Acebutolol-d7 is not classified as a hazardous

substance.[1] However, as a nitrosamine compound, it should be handled with care, as other

nitrosamines are classified as probable human carcinogens. The product is intended for

research and development use only.[1]

o Potential Health Effects:

[¢]

Eye: No known significant effects.[1]

o

Skin: No known significant effects.[1]

o

Ingestion: No known significant effects.[1]

[¢]

Inhalation: No known significant effects.[1]
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o Chronic: No known significant effects.[1]

First Aid Measures

In case of exposure, the following first aid measures are recommended:

Eyes: Immediately flush with plenty of water.[1]

Skin: Wash off with soap and plenty of water.[1]

Ingestion: Seek medical assistance for gastric lavage.[1]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen or artificial respiration if
necessary.[1]

Firefighting Measures

» Suitable Extinguishing Media: Carbon dioxide, dry chemical powder, foam, or water spray.[1]

e Unusual Fire and Explosion Hazards: None indicated.[1]

Accidental Release Measures

e Personal Precautions: Wear a self-contained breathing apparatus and avoid dust formation.

[1]

o Spills/Leaks: Wash the area with plenty of water and ensure adequate ventilation.[1]

Handling and Storage

» Handling: Wear appropriate personal protective equipment, including surgical gloves and
safety goggles.[1]

» Storage: Store in a refrigerator at 2-8°C for long-term storage.[2]

Exposure Controls and Personal Protection

o Respiratory Protection: A self-contained breathing apparatus is recommended.[1]

o Eye Protection: Wear safety goggles.[1]
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o Other Protective Equipment: Standard laboratory protective clothing should be worn.[1]

Toxicological Information

The toxicological data for N-Nitroso-Acebutolol-d7 is limited. The available information
indicates an LD50/LC50 of >10,000 mg/kg.[1] No information is available regarding
carcinogenicity, teratogenicity, or other specific toxicological effects.[1] It is noted that the
product is not bioactive or radioactive.[1]

Experimental Protocols

As N-Nitroso-Acebutolol-d7 is a reference standard for analytical testing, specific
experimental protocols detailing its use in biological or chemical assays are not publicly
available. Its primary application is in the development and validation of analytical methods,
such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass
Spectrometry (LC-MS), for the detection and quantification of N-Nitroso-Acebutolol in drug
substances and products.[2]

A general workflow for its use would involve:

o Preparation of a Stock Solution: A precise amount of N-Nitroso-Acebutolol-d7 is dissolved
in a suitable solvent to create a stock solution of a known concentration.

e Spiking of Samples: A known volume of the stock solution is added to the sample being
tested (e.g., a dissolved tablet of Acebutolol).

o Sample Analysis: The spiked sample is then analyzed using an appropriate analytical
instrument. The signal from N-Nitroso-Acebutolol-d7 is used as an internal standard to
accurately quantify the amount of N-Nitroso-Acebutolol present in the original sample.

Visualizations
Workflow for Accidental Spills
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Workflow for Accidental Spills

Spill of N-Nitroso-Acebutolol-d7 Occurs

i

Evacuate immediate area if necessary

'

Don appropriate PPE
(Self-contained breathing apparatus, gloves, goggles)

i

Ensure adequate ventilation

:

Contain the spill

:

Wash with plenty of water

:

Dispose of waste in accordance with regulations
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First Aid Procedures for Exposure

Exposure to N-Nitroso-Acebutolol-d7

- - - -

Remove to fresh air

:

Provide oxygen or artificial respiration if needed

Wash with soap and plenty of water Flush eyes with plenty of water | |Seek medical assistance for gastric lavage
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General Analytical Workflow Using N-Nitroso-Acebutolol-d7

Start: Analytical Method Development/Validation

N

Prepare Acebutolol sample for analysis

L

Spike Acebutolol sample with known amount
of N-Nitroso-Acebutolol-d7 standard

'

Analyze spiked sample using LC-MS or HPLC

'

Quantify N-Nitroso-Acebutolol using the
internal standard signal from d7 analog

l

Report results

Prepare stock solution of

N-Nitroso-Acebutolol-d7

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Nitroso-Acebutolol-d7 material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124057 14#n-nitroso-acebutolol-d7-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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